| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10791-10mM*1mLinDMSO |
Ritanserin |
87051-43-2 | 99.78% | 10mM*1mLinDMSO |
￥1089 | 2023-07-26 | |
| MedChemExpress | HY-10791-5mg |
Ritanserin |
87051-43-2 | 99.68% | 5mg |
￥990 | 2025-04-15 | |
| Chemenu | CM166562-1g |
6-(2-(4-(Bis(4-fluorophenyl)methylene)piperidin-1-yl)-ethyl)-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one |
87051-43-2 | 95% | 1g |
$1065 | 2021-06-16 | |
| S e l l e c k ZHONG GUO | S5987-5mg |
Ritanserin (R 55667) |
87051-43-2 | 5mg |
￥2694.79 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | S5987-25mg |
Ritanserin (R 55667) |
87051-43-2 | 25mg |
￥8084.19 | 2022-04-26 | ||
| AstaTech | 55492-0.25/G |
6-[2-[4-[BIS(4-FLUOROPHENYL)METHYLIDENE]PIPERIDIN-1-YL]ETHYL]-7-METHYL-[1,3]THIAZOLO[2,3-B]PYRIMIDIN-5-ONE |
87051-43-2 | 97% | 0.25g |
$699 | 2023-09-17 | |
| AstaTech | 55492-1/G |
6-[2-[4-[BIS(4-FLUOROPHENYL)METHYLIDENE]PIPERIDIN-1-YL]ETHYL]-7-METHYL-[1,3]THIAZOLO[2,3-B]PYRIMIDIN-5-ONE |
87051-43-2 | 97% | 1/G |
$1516 | 2021-07-03 | |
| TRC | R533400-50mg |
Ritanserin |
87051-43-2 | 50mg |
$ 184.00 | 2023-04-16 | ||
| TRC | R533400-500mg |
Ritanserin |
87051-43-2 | 500mg |
$ 1470.00 | 2023-04-16 | ||
| AstaTech | 55492-0.1/G |
6-[2-[4-[BIS(4-FLUOROPHENYL)METHYLIDENE]PIPERIDIN-1-YL]ETHYL]-7-METHYL-[1,3]THIAZOLO[2,3-B]PYRIMIDIN-5-ONE |
87051-43-2 | 97% | 0.1g |
$569 | 2023-09-17 |
Ritanserin, a compound with the chemical identifier CAS No. 87051-43-2, has emerged as a significant molecule in the field of chemical and biomedical research. This compound, belonging to the indole alkaloid class, has garnered considerable attention due to its unique pharmacological properties and potential applications in treating various neurological and psychiatric disorders. The name Ritanserin itself is derived from its structural and functional characteristics, reflecting its role as a potent serotonin receptor antagonist.
The molecular structure of Ritanserin is characterized by a complex indole core, which is a common feature among many bioactive compounds in the pharmaceutical industry. This structural motif contributes to its high affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. The significance of these interactions lies in their involvement in modulating mood, anxiety, and appetite, making Ritanserin a promising candidate for therapeutic intervention in conditions such as depression and obesity.
In recent years, there has been a surge in research focusing on the mechanisms of action of serotonin receptor antagonists like Ritanserin. Studies have demonstrated that by blocking the activity of 5-HT2A and 5-HT2C receptors, Ritanserin can lead to a reduction in symptoms associated with serotonin dysregulation. This includes improvements in mood stability and a decrease in anxiety-like behaviors in animal models. The findings from these studies have laid the groundwork for further clinical investigations into the potential therapeutic benefits of Ritanserin.
One of the most compelling aspects of Ritanserin is its ability to modulate multiple neurotransmitter systems beyond serotonin. Emerging research suggests that it may also interact with dopamine and norepinephrine pathways, which could explain its broader spectrum of effects on central nervous system function. This multifaceted action makes Ritanserin an intriguing compound for developing novel treatment strategies for complex neurological disorders.
The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy. Ritanserin has undergone several preclinical studies to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how Ritanserin behaves within the body and have helped identify potential dosing regimens that maximize therapeutic effects while minimizing side effects.
Recent advancements in analytical chemistry have enabled more precise characterization of Ritanserin's interactions with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the compound's binding mechanism at the molecular level. These structural insights have not only enhanced our understanding of Ritanserin's pharmacology but also provided a foundation for designing derivatives with improved properties.
The potential applications of Ritanserin extend beyond traditional psychiatric disorders. Research is exploring its role in managing metabolic syndromes, such as obesity and type 2 diabetes, by targeting serotonergic pathways that regulate appetite and energy balance. Additionally, studies are investigating its potential use in neurodegenerative diseases, where dysregulation of serotonin receptors may contribute to disease progression.
As our understanding of the brain's complex networks continues to grow, compounds like Ritanserin offer new opportunities for therapeutic intervention. The ability to modulate specific neurotransmitter systems with high selectivity makes them valuable tools for dissecting neural circuitry and understanding the underlying mechanisms of neurological disorders. This knowledge is crucial for developing more effective treatments that address the root causes of these conditions.
In conclusion, Ritanserin (CAS No. 87051-43-2) represents a significant advancement in chemical and biomedical research. Its unique pharmacological profile and broad range of potential applications make it a compound of great interest for both academic researchers and pharmaceutical developers. As further studies continue to uncover new insights into its mechanisms of action, we can anticipate that Ritanserin will play an increasingly important role in shaping future treatments for neurological and psychiatric disorders.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
